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Compound of Interest

Compound Name: 12-Pentacosanol
Cat. No.: B15550601
Get Quote
\ J

This guide provides crucial safety and logistical protocols for researchers, scientists, and drug
development professionals handling 12-Pentacosanol. The following procedures are designed
to ensure a safe laboratory environment and proper management of the substance from
reception to disposal.

Physical and Chemical Properties

A comprehensive understanding of 12-Pentacosanol's properties is foundational to safe
handling.
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Property Value Source

Molecular Formula C25H520

Molecular Weight 368.7 g/mol [1]

Physical State Solid [2]

Appearance White powder or solid [2][3]

Melting Point 53 - 56 °C (for n-Pentacosane) [2]

Boiling Point 336 - 338 °C (at 0.07 hPa for
n-Pentacosane)

Solubility Information not available [2][3]

Hazard Identification and Safety Precautions

According to available safety data, 1-Pentacosanol, a similar long-chain alcohol, is not
classified as a hazardous substance.[1] However, it is prudent to handle all laboratory
chemicals with a degree of caution.

Personal Protective Equipment (PPE):

The minimum required PPE for handling 12-Pentacosanol in a laboratory setting includes:

PPE Category Item Standard
Hand Protection Nitrile gloves EN 374
) Safety glasses with side
Eye Protection ) ANSI 787.1
shields
Body Protection Standard laboratory coat
Footwear Closed-toe shoes

Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 12-Pentacosanol minimizes the risk of contamination and
ensures procedural consistency.

Experimental Workflow:
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Workflow for Handling 12-Pentacosanol
e
P

reparation

H

Proceed

A

Prepare Workspace

i

Proceed

Assemble Equipment

m
u

Start

Handling
Y
\

Weigh Substance

Proceed

<
<%

Transfer to Vessel

Proceed

/

Perform Experiment
—— T

Complete

Cl D

leanup isposal

Clean Equipment

Proceed

/

A
Dispose of Waste
y

Proceed

/

Doff PPE

Final Step
Y

Wash Hands

.

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15550601/docs?utm_src=pdf-body-img#essential-safety-and-logistical-information-for-handling-12-pentacosanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A stepwise workflow diagram illustrating the handling process for 12-Pentacosanol
from preparation to cleanup.

Experimental Protocol:
e Preparation:

o Put on the required Personal Protective Equipment (PPE) as detailed in the table above.

[4][5]6]

o Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean
and uncluttered.

o Assemble all necessary equipment, including spatulas, weighing paper, and the reaction

vessel.
e Handling:

o Carefully weigh the desired amount of 12-Pentacosanol using a calibrated analytical
balance.

o Transfer the weighed solid to the appropriate experimental vessel.
o Proceed with the intended experimental procedure.

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.

Waste Characterization and Disposal Route:

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15550601/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-12-pentacosanol
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.benchchem.com/product/b15550601/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-12-pentacosanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Stream Description Disposal Method

Unused 12-Pentacosanol, ) ) )
_ _ o Dispose of in the designated
Solid Waste contaminated weighing paper, ) ) )
solid chemical waste container.
and gloves.

Dispose of in the appropriate

) o non-halogenated organic
o Solutions containing 12- )
Liquid Waste waste container, unless
Pentacosanol. o
contraindicated by other

components.

sh Contaminated pipettes or other  Dispose of in a designated
arps
P sharp objects. sharps container.

Always adhere to your institution's specific waste disposal guidelines. If there is any
uncertainty, consult with your Environmental Health and Safety (EHS) department. Long-chain
alcohols are generally considered biodegradable.[7] However, institutional protocols for
chemical waste should always be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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